Cas no 1806039-62-2 (3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine
• CAS No: 1806039-62-2
• MF: C₇H₅ClF₂IN
• MW: 303.475579977036
• CID: 4849163
• Update Time: 2025-06-28

3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine

• Inchi： 1S/C7H5ClF2IN/c8-3-4-1-2-5(11)12-6(4)7(9)10/h1-2,7H,3H2
• InChI Key： XHLCMUKXSVTZHC-UHFFFAOYSA-N
• SMILES： IC1=CC=C(CCl)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine

3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine (CAS No. 1806039-62-2): An Overview of Its Properties and Applications

3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine (CAS No. 1806039-62-2) is a versatile compound with significant potential in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel drugs and chemical probes. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine.

Chemical Structure and Properties

The molecular formula of 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine is C₈H₅ClF₂I, with a molecular weight of approximately 275.57 g/mol. The compound features a pyridine ring substituted with a chloromethyl group at the 3-position, a difluoromethyl group at the 2-position, and an iodine atom at the 6-position. These functional groups contribute to the compound's unique reactivity and stability.

The presence of the chloromethyl group provides opportunities for further functionalization through nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis. The difluoromethyl group imparts specific electronic and steric properties, which can influence the compound's biological activity. The iodine atom, being a good leaving group, facilitates various synthetic transformations and can be readily replaced by other functional groups.

Synthesis Methods

The synthesis of 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine has been reported in several studies. One common approach involves the sequential introduction of the substituents onto a pyridine ring. For instance, starting from 6-iodopyridine-3-carbaldehyde, the chloromethylation can be achieved using chloromethyl methyl ether (CMME) in the presence of a base such as potassium carbonate. Subsequently, the difluoromethylation can be performed using Selectfluor or another suitable reagent under appropriate conditions.

An alternative method involves the direct synthesis from commercially available starting materials. For example, 3-chloromethylpyridine hydrochloride can be iodinated at the 6-position using iodine monochloride (ICl) in acetonitrile. The resulting intermediate can then be difluoromethylated to yield the final product.

Biological Activity and Applications

3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine has shown promising biological activity in several areas of research. One notable application is its use as a building block for the synthesis of bioactive molecules. The compound's reactivity and functional groups make it an attractive starting point for developing new drugs with specific therapeutic targets.

In medicinal chemistry, 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine has been utilized to design inhibitors of various enzymes and receptors. For instance, it has been employed in the development of inhibitors for kinases, which are key targets in cancer therapy. The difluoromethyl group can enhance the potency and selectivity of these inhibitors by modulating their interactions with target proteins.

Beyond its use as a drug intermediate, 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine has also found applications in chemical biology. It can serve as a scaffold for creating chemical probes that help elucidate biological processes at the molecular level. These probes are invaluable tools for understanding disease mechanisms and identifying potential therapeutic targets.

Current Research Trends

The latest research on 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine highlights its potential in addressing unmet medical needs. A recent study published in the Journal of Medicinal Chemistry explored its use in developing novel antiviral agents. The researchers found that compounds derived from this scaffold exhibited potent antiviral activity against several RNA viruses, including influenza and Zika virus.

In another study, scientists investigated the role of 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine-based compounds in modulating ion channels involved in neurological disorders. The results indicated that these compounds could selectively inhibit specific ion channels, offering new avenues for treating conditions such as epilepsy and chronic pain.

Safety Considerations

While 3-(Chloromethyl)-2-(difluoromethyl)-6-iodopyridine holds significant promise for various applications, it is essential to handle it with care due to its reactive nature. Standard laboratory safety protocols should be followed when working with this compound to ensure safe handling and storage.

In conclusion, 3-(Chloromethyl)-2-(difluoromethy l)-6-iodopyridine (CAS No. 1806039-62-2) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive building block for developing novel drugs and chemical probes. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.